Cas no 2228171-60-4 (4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine)

• Product Name: 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine
• CAS No: 2228171-60-4
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6131960
• PubChem ID: 165625874
• Update Time: 2025-06-13

4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine
• 2228171-60-4
• EN300-1772584

• Inchi： 1S/C11H15F2NO/c1-7(14)3-4-9-10(12)5-8(15-2)6-11(9)13/h5-7H,3-4,14H2,1-2H3
• InChI Key： OGQQJBMTVYLYDD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CCC(C)N)F)OC

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine

Research Brief on 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine (CAS: 2228171-60-4): Recent Advances and Applications

The compound 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine (CAS: 2228171-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorinated methoxyphenyl group and a butan-2-amine moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents and antimicrobial drugs.

One of the most notable advancements in the research of 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine is its application in the design of serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting potential utility in the treatment of psychiatric disorders such as schizophrenia and depression. The study highlighted the compound's ability to cross the blood-brain barrier efficiently, a critical factor for CNS-active drugs.

In addition to its CNS applications, recent research has also investigated the antimicrobial properties of 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound, when incorporated into larger molecular frameworks, exhibits potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

The synthetic pathways for 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine have also seen significant optimization in recent years. A 2023 study in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and reduces environmental impact through the use of greener solvents and catalysts. This advancement is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's synthesis.

Looking ahead, researchers are exploring the potential of 4-(2,6-difluoro-4-methoxyphenyl)butan-2-amine in targeted drug delivery systems. Preliminary studies suggest that its structural features make it an excellent candidate for conjugation with nanoparticles and other drug carriers, potentially enabling more precise and effective therapeutic interventions. As research continues to uncover new applications and refine existing ones, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.